Cas no 85107-53-5 ((2-((Dimethylamino)methyl)phenyl)boronic acid)
(2-((Dimethylamino)methyl)phenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (2-((Dimethylamino)methyl)phenyl)boronic acid
- [2-[(Dimethylamino)methyl]phenyl]-boronic acid
- 2-(Dimethylaminomethyl)phenylboronic Acid (contains varying amounts of Anhydride)
- [2-[(dimethylamino)methyl]phenyl]boronic acid
- 2-(N,N-Dimethylaminomethyl)phenylboronic acid
- 2-(N,N-Dimethylaminomethyl)phenyl-boronic acid
- 2-(Dimethylaminomethyl)benzeneboronic Acid (contains varying amounts of Anhydride)
- 2-((dimethylamino)methyl)phenylboronic acid
- {2-[(dimethylamino)methyl]phenyl}boronic acid
- BORONIC ACID, [2-[(DIMETHYLAMINO)METHYL]PHENYL]-
- 2-(N,N-Dimethylaminomethyl)benzeneboronic acid
- PubChem7954
- 2-(N,N-Dimethylaminomethyl)-phenylboronic acid
- VUDCT
- 2-((N,N-DIMETHYLAMINO)METHYL)BENZENEBORONIC ACID
- 2-(N,N-DIMETHYLAMINOMETHY)PHENYLBORONIC ACID
- AKOS BRN-0065
- N-DiMethylaMinoMethyl)phenylboronic acid
- 2-[(Dimethylamino)methyl]benzeneboronic acid
- 2-(N,N-Dimethylaminomethyl)phenylboronic acid,98%
- B-[2-[(Dimethylamino)methyl]phenyl]boronic acid (ACI)
- Boronic acid, [2-[(dimethylamino)methyl]phenyl]- (9CI)
- [2-((Dimethylamino)methyl)phenyl]boronic acid
- [2-(N,N-Dimethylaminomethyl)phenyl]boronic acid
- AS-11608
- SY024884
- AB08814
- VUDCTLOJEPCNRS-UHFFFAOYSA-N
- (2-((Dimethylamino)methyl)phenyl)boronicacid
- 2-(N,N-dimethylaminomethyl)phenylboronic acid, AldrichCPR
- ALBB-011889
- DTXSID60370236
- 85107-53-5
- DB-009474
- 2-(dimethylaminomethyl)benzeneboronic acid
- STL429883
- D5165
- SCHEMBL4537
- 2-[(dimethylamino)methyl]phenylboronic acid
- CS-W004032
- 2-(N,N-dimethylaminomethyl)phenyl boronic acid
- EN300-1259733
- J-500506
- AKOS004116592
- MFCD01318999
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- MDL: MFCD01318999
- Inchi: 1S/C9H14BNO2/c1-11(2)7-8-5-3-4-6-9(8)10(12)13/h3-6,12-13H,7H2,1-2H3
- InChI Key: VUDCTLOJEPCNRS-UHFFFAOYSA-N
- SMILES: OB(C1C(CN(C)C)=CC=CC=1)O
Computed Properties
- Exact Mass: 179.11200
- Monoisotopic Mass: 179.1117589 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 43.7
- Molecular Weight: 179.03
Experimental Properties
- Color/Form: Beige powder
- Density: 1.201
- Melting Point: 92-96°C
- Boiling Point: 309.1°C at 760 mmHg
- Flash Point: 240.8°C
- Refractive Index: 1.541
- PSA: 43.70000
- LogP: -0.57200
(2-((Dimethylamino)methyl)phenyl)boronic acid Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38-36
- Safety Instruction: S37/39-S26
-
Hazardous Material Identification:
- HazardClass:IRRITANT
- Storage Condition:Store long-term at 2-8°C
- Risk Phrases:R36/37/38
(2-((Dimethylamino)methyl)phenyl)boronic acid Customs Data
- HS CODE:2931900090
- Customs Data:
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(2-((Dimethylamino)methyl)phenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 011034-5g |
2-(N,N-Dimethylaminomethyl)phenylboronic acid |
85107-53-5 | 98.45% | 5g |
£89.00 | 2022-03-01 | |
| Fluorochem | 011034-10g |
2-(N,N-Dimethylaminomethyl)phenylboronic acid |
85107-53-5 | 98.45% | 10g |
£142.00 | 2022-03-01 | |
| Fluorochem | 011034-25g |
2-(N,N-Dimethylaminomethyl)phenylboronic acid |
85107-53-5 | 98.45% | 25g |
£278.00 | 2022-03-01 | |
| Chemenu | CM137226-50g |
2-(N,N-Dimethylaminomethyl)phenyl-boronic acid |
85107-53-5 | 0.95 | 50g |
$380 | 2021-08-05 | |
| Alichem | A019122231-5g |
(2-((Dimethylamino)methyl)phenyl)boronic acid |
85107-53-5 | 98% | 5g |
$163.50 | 2023-08-31 | |
| Alichem | A019122231-10g |
(2-((Dimethylamino)methyl)phenyl)boronic acid |
85107-53-5 | 98% | 10g |
$223.10 | 2023-08-31 | |
| Alichem | A019122231-25g |
(2-((Dimethylamino)methyl)phenyl)boronic acid |
85107-53-5 | 98% | 25g |
$468.00 | 2023-08-31 | |
| ChemScence | CS-W004032-1g |
(2-((Dimethylamino)methyl)phenyl)boronic acid |
85107-53-5 | 99.95% | 1g |
$27.0 | 2022-04-26 | |
| ChemScence | CS-W004032-5g |
(2-((Dimethylamino)methyl)phenyl)boronic acid |
85107-53-5 | 99.95% | 5g |
$104.0 | 2022-04-26 | |
| ChemScence | CS-W004032-10g |
(2-((Dimethylamino)methyl)phenyl)boronic acid |
85107-53-5 | 99.95% | 10g |
$166.0 | 2022-04-26 |
(2-((Dimethylamino)methyl)phenyl)boronic acid Production Method
Production Method 1
1.2 Reagents: Sodium borohydride ; 10 min, 0 °C; 1 h, rt
1.3 Reagents: Sodium bicarbonate Solvents: Water ; 10 min, rt
Production Method 2
1.2 Reagents: Sodium borohydride ; 0 °C; 0 °C → rt; overnight, rt
Production Method 3
1.2 Reagents: Triisopropyl borate Solvents: Diethyl ether ; -78 °C; -78 °C → rt; 15 h, rt
(2-((Dimethylamino)methyl)phenyl)boronic acid Raw materials
(2-((Dimethylamino)methyl)phenyl)boronic acid Preparation Products
(2-((Dimethylamino)methyl)phenyl)boronic acid Suppliers
(2-((Dimethylamino)methyl)phenyl)boronic acid Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on (2-((Dimethylamino)methyl)phenyl)boronic acid
Recent Advances in the Application of (2-((Dimethylamino)methyl)phenyl)boronic acid (CAS: 85107-53-5) in Chemical Biology and Pharmaceutical Research
The compound (2-((Dimethylamino)methyl)phenyl)boronic acid (CAS: 85107-53-5) has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. As a boronic acid derivative, it plays a crucial role in Suzuki-Miyaura cross-coupling reactions, which are pivotal in the synthesis of complex organic molecules, including pharmaceuticals. Recent studies have highlighted its utility in drug discovery, particularly in the development of protease inhibitors and as a key intermediate in the synthesis of bioactive compounds.
One of the most notable advancements involves the use of (2-((Dimethylamino)methyl)phenyl)boronic acid in the design of novel boron-containing drugs. Boron-based compounds are increasingly recognized for their unique properties, such as the ability to form reversible covalent bonds with biological targets. This characteristic is particularly valuable in the development of enzyme inhibitors, where the boronic acid moiety can interact with active-site residues to modulate enzymatic activity. Recent research has demonstrated its efficacy in inhibiting serine proteases, which are implicated in various diseases, including cancer and inflammatory disorders.
In addition to its role in drug discovery, (2-((Dimethylamino)methyl)phenyl)boronic acid has been employed in the development of sensors and diagnostic tools. Boronic acids are known for their ability to bind diols, making them ideal for the detection of sugars and other biomolecules. Recent studies have explored its use in glucose sensing, with potential applications in diabetes management. Furthermore, its incorporation into fluorescent probes has enabled the real-time monitoring of cellular processes, providing valuable insights into disease mechanisms.
The synthesis and optimization of (2-((Dimethylamino)methyl)phenyl)boronic acid have also been the focus of recent research. Advances in catalytic systems and reaction conditions have improved the yield and purity of this compound, facilitating its broader application in pharmaceutical and chemical industries. Researchers have also investigated its stability and reactivity under various physiological conditions, ensuring its suitability for in vivo applications.
Looking ahead, the potential of (2-((Dimethylamino)methyl)phenyl)boronic acid in targeted drug delivery systems is an exciting area of exploration. Its ability to form stable complexes with biomolecules could be harnessed to develop precision therapeutics with reduced off-target effects. Additionally, ongoing studies are examining its role in combination therapies, where it may enhance the efficacy of existing drugs through synergistic interactions.
In conclusion, (2-((Dimethylamino)methyl)phenyl)boronic acid (CAS: 85107-53-5) continues to be a valuable tool in chemical biology and pharmaceutical research. Its diverse applications, from drug discovery to diagnostic development, underscore its importance in advancing biomedical science. Future research will likely uncover new uses for this compound, further solidifying its role in the development of innovative therapies and technologies.
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